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Compound of Interest

Compound Name: Sodium hexafluorozirconate

Cat. No.: B15195084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sodium hexafluorozirconate
(Na₂ZrF₆), covering its physicochemical properties, synthesis methodologies, applications, and

toxicological profile. While not a direct therapeutic agent, its constituent elements and related

zirconium compounds have significant relevance in modern biomedical research and drug

development, which this guide will also explore.

Physicochemical Properties
Sodium hexafluorozirconate is an inorganic salt that typically appears as a white, crystalline

solid.[1] Its core properties are summarized below. Notably, some standard physical constants

such as solid density and a precise decomposition temperature are not consistently reported in

the literature, and conflicting data exists regarding its solubility, likely due to hydrolysis.
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Property Value Source(s)

CAS Number 16925-26-1 [2][3]

Molecular Formula Na₂ZrF₆ [2][3]

Molecular Weight 251.19 g/mol [2][3]

Appearance White crystalline powder / solid [1]

Melting Point Decomposes upon heating

Boiling Point Not Applicable [1]

Solid Density Data not consistently reported

Solubility in Water

Sparingly soluble; undergoes

hydrolysis. Some sources

report it reacts violently with

water.

[1]

Synthesis of Sodium Hexafluorozirconate
There are several established methods for the synthesis of sodium hexafluorozirconate.

While detailed, standardized protocols are not readily available in public literature, the following

sections outline the core methodologies based on known chemical reactions.

Experimental Methodologies
Method 1: Reaction of Zirconium Hydroxide with Sodium Bifluoride This method involves the

reaction of a zirconium source, zirconium hydroxide (Zr(OH)₄), with a fluorinating agent, sodium

bifluoride (NaHF₂), under acidic conditions.

Precursors: Zirconium hydroxide (Zr(OH)₄), Sodium bifluoride (NaHF₂)

Protocol Outline:

Zirconium hydroxide is reacted with sodium bifluoride in a controlled molar ratio. An

excess of NaHF₂ may be used to ensure the reaction proceeds to completion.
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The reaction is conducted in chemically resistant containers (e.g., polypropylene) to

prevent corrosion from fluoride species.

The resulting sodium hexafluorozirconate is typically isolated via crystallization, followed

by filtration and drying.

Product purity can be confirmed using analytical techniques such as X-ray Diffraction

(XRD).

Method 2: Hydrothermal Synthesis This protocol uses hexafluorozirconic acid (H₂ZrF₆) and a

sodium source under high-temperature and high-pressure conditions.

Precursors: Hexafluorozirconic acid (H₂ZrF₆), Sodium fluoride (NaF)

Protocol Outline:

A precursor solution is prepared by combining hexafluorozirconic acid and sodium fluoride,

typically in a 1:2 molar ratio.

The solution is placed in a sealed autoclave.

The vessel is heated to a temperature range of 150–200°C for a duration of 12–24 hours.

Under these conditions, highly crystalline Na₂ZrF₆ precipitates and can be recovered after

cooling. This method can yield a product with >99% purity.

Method 3: Direct Reaction with Zirconium Dioxide This approach synthesizes the compound

from zirconium dioxide (ZrO₂), a common and stable zirconium precursor.

Precursors: Zirconium dioxide (ZrO₂), Hydrofluoric acid (HF), Sodium hydroxide (NaOH)

Protocol Outline:

High-purity zirconium dioxide is slowly added to hydrofluoric acid (e.g., 50% solution) at an

elevated temperature, such as 100°C, to form the hexafluorozirconate anion ([ZrF₆]²⁻).

A solution of sodium hydroxide is then added incrementally to neutralize the acid and

provide the sodium counter-ions. The pH is carefully maintained in the range of 7.5–8.5.
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The optimal molar ratio of reactants is approximately ZrO₂:HF:NaOH = 1:2:1.8.

The final product precipitates from the solution and can be isolated by filtration. This

method can achieve yields greater than 98%.

Synthesis Workflow Diagram
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Caption: General workflows for the synthesis of Sodium Hexafluorozirconate.

Applications and Relevance to Drug Development
While sodium hexafluorozirconate is primarily used in industrial applications such as metal

surface treatment and the manufacturing of ceramics and glass,[2] the broader family of

zirconium-based compounds is highly relevant to biomedical science and drug development.

Drug Delivery: Zirconia (ZrO₂) nanoparticles are explored as robust and biocompatible

carriers for drug delivery, owing to their high stability in biological environments and tunable

surface chemistry.
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Medical Imaging and Theranostics: The radioisotope Zirconium-89 (⁸⁹Zr) is a positron emitter

used in Positron Emission Tomography (PET) scans. Its relatively long half-life makes it ideal

for labeling monoclonal antibodies, allowing for the precise imaging of tumors and other

disease sites. This approach merges diagnostics and therapy (theranostics).

Catalysis in Medicinal Chemistry: Zirconium-based catalysts are utilized in organic synthesis

to create complex, biologically active molecules and heterocyclic compounds that form the

backbone of many pharmaceuticals.

Approved Therapeutics: A related compound, Sodium Zirconium Cyclosilicate, is an FDA-

approved drug for the treatment of hyperkalemia (high potassium levels). It functions as a

selective potassium binder in the gastrointestinal tract.

Related Zirconium Compounds in Biomedical Research
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Caption: Relationship of Na₂ZrF₆ to relevant compounds in biomedical fields.

Toxicological Profile and Safety
The toxicology of sodium hexafluorozirconate is influenced by both the zirconium cation and

the fluoride anions. It is classified as corrosive and toxic if swallowed or in contact with skin.

Summary of Hazards
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Hazard Type Description GHS Classification

Acute Toxicity
Toxic if swallowed or in contact

with skin. Harmful if inhaled.
H301 + H311, H332

Corrosivity

Causes severe skin burns and

eye damage. Corrosive to the

respiratory tract.

H314

Transport
UN 3288, Hazard Class 6.1,

Packing Group III
UN 3288

Mechanisms of Toxicity
The toxicity of Na₂ZrF₆ can be attributed to its components upon dissolution and hydrolysis:

Zirconium: While bulk zirconium is considered to have low toxicity, zirconium nanoparticles

have been shown to induce dose-dependent cytotoxicity. The proposed mechanism involves

the generation of Reactive Oxygen Species (ROS), leading to oxidative stress, DNA

damage, and ultimately, apoptosis (programmed cell death).

Fluoride Ions: The hexafluorozirconate anion releases fluoride (F⁻) ions. Excess fluoride is

known to be immunotoxic, capable of reducing populations of T-cells and B-lymphocytes. It

can also inhibit essential metabolic enzymes by interacting with their active sites, disrupting

cellular respiration and energy production.
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Caption: Potential cellular toxicity mechanisms of Na₂ZrF₆ components.

Handling and Safety Precautions
Due to its hazardous nature, strict safety protocols must be followed when handling sodium
hexafluorozirconate.
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Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-resistant

gloves, and eye/face protection (safety goggles and face shield).

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust or vapors.

First Aid:

Skin Contact: Immediately take off all contaminated clothing. Rinse skin with copious

amounts of water for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention from an

ophthalmologist.

Ingestion: Do NOT induce vomiting. Rinse mouth and give two glasses of water to drink.

Immediately call a poison center or doctor.

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and call for immediate medical assistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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